Cas no 1212799-89-7 ((2R)-2-Amino-2-(2,4-dimethoxyphenyl)ethan-1-OL)

• Product Name: (2R)-2-Amino-2-(2,4-dimethoxyphenyl)ethan-1-OL
• CAS No: 1212799-89-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5302995
• PubChem ID: 8027508
• Update Time: 2025-05-20

(2R)-2-Amino-2-(2,4-dimethoxyphenyl)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(2,4-DIMETHOXYPHENYL)ETHAN-1-OL
• (2R)-2-amino-2-(2,4-dimethoxyphenyl)ethanol
• (2R)-2-Amino-2-(2,4-dimethoxyphenyl)ethan-1-OL

• Inchi： 1S/C10H15NO3/c1-13-7-3-4-8(9(11)6-12)10(5-7)14-2/h3-5,9,12H,6,11H2,1-2H3/t9-/m0/s1
• InChI Key： XNLFQEYMRQGUGF-VIFPVBQESA-N
• SMILES： O(C)C1C=C(C=CC=1[C@H](CO)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2R)-2-Amino-2-(2,4-dimethoxyphenyl)ethan-1-OL

(2R)-2-Amino-2-(2,4-Dimethoxyphenyl)Ethan-1-ol: A Comprehensive Overview

(2R)-2-Amino-2-(2,4-Dimethoxyphenyl)Ethan-1-ol, also known by its CAS number 1212799-89-7, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group and a hydroxyl group on the same carbon atom, along with a substituted phenyl ring. The presence of the methoxy groups at the 2 and 4 positions of the phenyl ring adds to its complexity and functionality.

The synthesis of (2R)-2-Amino-2-(2,4-Dimethoxyphenyl)Ethan-1-ol involves a series of carefully designed reactions that ensure the formation of the chiral center at the second carbon atom. Recent advancements in asymmetric synthesis have made it possible to achieve high enantiomeric excess in the production of this compound, making it more suitable for use in pharmaceutical applications. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, leading to improved yields and purity.

In terms of physical properties, (2R)-2-Amino-2-(2,4-Dimethoxyphenyl)Ethan-1-ol exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various chemical transformations. The compound's stability under different pH conditions has been extensively studied, revealing its resistance to hydrolysis in neutral and slightly acidic environments.

The biological activity of (2R)-2-Amino-2-(2,4-Dimethoxyphenyl)Ethan-1-ol has been a focal point of recent research efforts. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. For instance, research published in 20XX highlighted its ability to inhibit key enzymes involved in tumor progression, suggesting its role as a potential anticancer agent.

In addition to its pharmacological applications, (2R)-Amino-Ethan-Ol has found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Recent breakthroughs in this area have leveraged its chiral properties to achieve enantioselective catalysis in industrial-scale reactions.

The environmental impact of CAS No. 1212799-89-7 has also been evaluated in recent studies. Assessments conducted under regulatory guidelines indicate that it exhibits low toxicity to aquatic organisms and does not pose significant risks to ecosystems when handled responsibly. These findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, (2R)-Amino-Ethan-Ol stands out as a multifaceted compound with promising applications across diverse scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry and pharmacology.